Cas no 136741-73-6 (1,2-Benzisoxazol-6-ol, 5-chloro-3-methyl-)

• Product Name: 1,2-Benzisoxazol-6-ol, 5-chloro-3-methyl-
• CAS No: 136741-73-6
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• MDL: MFCD24724138
• CID: 1242087
• Update Time: 2024-08-04

1,2-Benzisoxazol-6-ol, 5-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-6-ol, 5-chloro-3-methyl-

• MDL： MFCD24724138
• Inchi： 1S/C8H6ClNO2/c1-4-5-2-6(9)7(11)3-8(5)12-10-4/h2-3,11H,1H3
• InChI Key： HEMHODWEOFYJAB-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(Cl)C(O)=C2)C(C)=N1

Computed Properties

• Exact Mass: 183.00878

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 318.6±37.0 °C(Predicted)
• PSA: 46.26
• pka: 6.91±0.40(Predicted)